3-(Cyclopropylmethylsulfonyl)azetidine
Overview
Description
3-(Cyclopropylmethyl)sulfonylazetidine is a chemical compound with the molecular formula C7H13NO2S and a molecular weight of 175.25 . It is also known by its synonyms: 3-(cyclopropylmethylsulfonyl)azetidine and 3-(Cyclopropylmethyl)sulfonylazetidine .
Molecular Structure Analysis
The molecular structure of 3-(Cyclopropylmethyl)sulfonylazetidine is characterized by a four-membered azetidine ring with a sulfonyl group attached to a cyclopropylmethyl group .Chemical Reactions Analysis
Azetidines, including 3-(Cyclopropylmethyl)sulfonylazetidine, are known for their unique reactivity driven by the considerable ring strain . The aza Paternò–Büchi reaction, a [2 + 2] photocycloaddition reaction between an imine and an alkene component, is one of the most efficient ways to synthesize functionalized azetidines .Scientific Research Applications
Synthesis and Chemical Properties
Chemical Synthesis and Safety : 3-(Bromoethynyl)azetidine, a related compound to 3-(Cyclopropylmethylsulfonyl)azetidine, has been studied for its energetic properties and safety in chemical processes. This includes detailed safety studies and the identification of suitable forms for mitigating energetic properties, demonstrating the intricate chemical handling required for similar compounds (Kohler et al., 2018).
Ring Expansion to Pyrrolidines : Studies on 2-(α-hydroxyalkyl)azetidines, which are structurally related to this compound, have shown that they can rearrange into 3-(chloro- or methanesulfonyloxy)pyrrolidines. This highlights the versatility of azetidine compounds in creating functionalized pyrrolidines, an important aspect in synthetic chemistry (François Durrat et al., 2008).
Synthetic Chemistry of Azetidines : Azetidines, the core structure in this compound, have been extensively researched for their potential in peptidomimetic and nucleic acid chemistry, demonstrating their importance in the synthesis of functionalized azetidines and their versatility as heterocyclic synthons (Vishu Mehra et al., 2017).
Biological Applications : An investigation into the effect of azetidine 2-carboxylic acid on ion uptake and release in barley roots suggests potential biological applications of azetidine derivatives, including this compound, in plant physiology studies (M. G. Pitman et al., 1977).
Pharmacological Research : While focusing on azetidines in general, research has explored their potential in pharmacology, including the synthesis of 3-substituted azetidines. This indicates the relevance of this compound in drug discovery and development (T. Okutani et al., 1974).
Future Directions
Azetidines, including 3-(Cyclopropylmethyl)sulfonylazetidine, have been the focus of recent advances in organic synthesis and medicinal chemistry . The future directions in this field include further exploration of the synthesis, reactivity, and application of azetidines, with a focus on the most recent advances, trends, and future directions .
properties
IUPAC Name |
3-(cyclopropylmethylsulfonyl)azetidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2S/c9-11(10,5-6-1-2-6)7-3-8-4-7/h6-8H,1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGVUCFYQJICCAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CS(=O)(=O)C2CNC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.